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Compound of Interest

Compound Name: 3-Methyl-N-methylbenzylamine

Cat. No.: B1314595 Get Quote

For laboratory personnel engaged in research and development, the proper disposal of

chemical waste is paramount to ensuring a safe and compliant operational environment. This

document provides detailed, step-by-step guidance for the safe disposal of 3-Methyl-N-
methylbenzylamine, aligning with industry best practices and regulatory standards.

I. Essential Safety & Handling Information
Prior to handling 3-Methyl-N-methylbenzylamine, it is crucial to be aware of its inherent

hazards. This chemical is corrosive and can cause serious eye damage[1][2]. It is also

classified as a combustible liquid[1]. Adherence to appropriate personal protective equipment

(PPE) protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation,

use an appropriate respirator with an organic vapor cartridge[1].

II. Quantitative Data Summary
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The following table summarizes key quantitative data for 3-Methyl-N-methylbenzylamine,

essential for its safe handling and disposal.

Property Value Source

Molecular Weight 135.21 g/mol [1][2]

Boiling Point 206 °C (lit.) [3]

Flash Point 78.9 °C - closed cup [1]

Density 0.900 g/mL at 25 °C (lit.) [1]

Vapor Pressure 0.329 mmHg at 25 °C [3]

III. Step-by-Step Disposal Protocol
The proper disposal of 3-Methyl-N-methylbenzylamine must be conducted in a manner that

neutralizes risks and complies with all applicable regulations.

1. Waste Collection:

Collect all waste containing 3-Methyl-N-methylbenzylamine in a designated, properly
labeled, and sealed container.
The container must be made of a material compatible with the chemical.
The label should clearly state "Hazardous Waste" and "3-Methyl-N-methylbenzylamine".

2. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.
Remove all sources of ignition[4][5].
Wearing the appropriate PPE, contain the spill using an inert absorbent material such as
sand, silica gel, or a universal binder[4][5].
Carefully collect the absorbed material and place it into a sealed container for hazardous
waste disposal[4].
Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as
hazardous waste.

3. Final Disposal:
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Do not dispose of 3-Methyl-N-methylbenzylamine down the drain[5][6].
The collected waste must be disposed of through an approved hazardous waste disposal
facility[3][4][7].
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal in accordance with local, state, and federal regulations.

IV. Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 3-
Methyl-N-methylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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